Cas no 57479-60-4 (2-(2-Chlorophenyl)-1-phenylethan-1-one)
57479-60-4 structure
Product Name:2-(2-Chlorophenyl)-1-phenylethan-1-one
CAS No:57479-60-4
MF:C14H11ClO
MW:230.689543008804
MDL:MFCD00666865
CID:373033
PubChem ID:93681
Update Time:2025-09-24
2-(2-Chlorophenyl)-1-phenylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-(2-chlorophenyl)-1-phenyl-
- 2-(2-chlorophenyl)-1-phenylethan-1-one
- 2-(2-chlorophenyl)-1-phenylethanone
- 2-(2-Chlorophenyl)acetophenone
- 1-phenyl-2-(2-chlorophenyl)ethanone
- 2-(2-chloro-phenyl)-1-phenyl-ethanone
- 2'-Chlor-desoxybenzoin
- 2-chlorobenzylphenylketone
- 2'-chloro-deoxybenzoin
- AC1L3QOT
- AC1Q3HJU
- AC1Q3PEO
- NSC59910
- SureCN571251
- MLS002693259
- Ethanone, 2-(2-chlorophenyl)-1-phenyl-
- 57479-60-4
- AMQKCOCKRZUDKQ-UHFFFAOYSA-N
- CCG-319497
- SCHEMBL571251
- 7VN5YG6K42
- CHEMBL1707978
- AKOS005207243
- NS00033731
- Z385416986
- NSC-59910
- EN300-59714
- SMR001559218
- MFCD00666865
- DTXSID50206090
- HMS3080B06
- CS-0252294
- NSC 59910
- EINECS 260-760-6
- G19363
- DB-301696
- 2-(2-Chlorophenyl)-1-phenylethan-1-one
-
- MDL: MFCD00666865
- Inchi: 1S/C14H11ClO/c15-13-9-5-4-8-12(13)10-14(16)11-6-2-1-3-7-11/h1-9H,10H2
- InChI Key: AMQKCOCKRZUDKQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 230.04993
- Monoisotopic Mass: 230.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 3.76540
2-(2-Chlorophenyl)-1-phenylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203754-1g |
2-(2-chlorophenyl)acetophenone |
57479-60-4 | 97% | 1g |
£249.00 | 2022-03-01 | |
| Fluorochem | 203754-2g |
2-(2-chlorophenyl)acetophenone |
57479-60-4 | 97% | 2g |
£424.00 | 2022-03-01 | |
| Fluorochem | 203754-5g |
2-(2-chlorophenyl)acetophenone |
57479-60-4 | 97% | 5g |
£730.00 | 2022-03-01 | |
| TRC | C613088-25mg |
2-(2-Chlorophenyl)-1-phenylethan-1-one |
57479-60-4 | 25mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C613088-50mg |
2-(2-Chlorophenyl)-1-phenylethan-1-one |
57479-60-4 | 50mg |
$ 70.00 | 2022-04-01 | ||
| TRC | C613088-250mg |
2-(2-Chlorophenyl)-1-phenylethan-1-one |
57479-60-4 | 250mg |
$ 250.00 | 2022-04-01 | ||
| abcr | AB363800-1 g |
2-(2-Chlorophenyl)acetophenone; 97% |
57479-60-4 | 1g |
€332.90 | 2022-03-02 | ||
| abcr | AB363800-2 g |
2-(2-Chlorophenyl)acetophenone; 97% |
57479-60-4 | 2g |
€544.60 | 2022-03-02 | ||
| Enamine | EN300-59714-0.05g |
2-(2-chlorophenyl)-1-phenylethan-1-one |
57479-60-4 | 95.0% | 0.05g |
$50.0 | 2025-03-21 | |
| Enamine | EN300-59714-0.1g |
2-(2-chlorophenyl)-1-phenylethan-1-one |
57479-60-4 | 95.0% | 0.1g |
$75.0 | 2025-03-21 |
2-(2-Chlorophenyl)-1-phenylethan-1-one Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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